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Compound of Interest

Compound Name: (+)-Catechin-d3

Cat. No.: B1158856

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of (+)-Catechin-d3 stock
solutions for use in various research and developmental applications. (+)-Catechin-d3 is a
deuterated form of (+)-Catechin, a natural flavonoid with antioxidant properties. The labeling
with deuterium makes it a valuable internal standard in mass spectrometry-based quantitative
analysis.

Data Presentation

A summary of the key quantitative data for (+)-Catechin-d3 and its non-deuterated analog, (+)-
Catechin, is presented in the table below for easy reference and comparison.
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Property (+)-Catechin-d3 (+)-Catechin Source(s)
Molecular Formula C15H11D306 C15H1406 [1]
Molecular Weight 293.29 g/mol 290.27 g/mol [1112][3]
Appearance Crystalline solid Crystalline solid [4]

Solubility in DMSO

Approx. 50 mg/mL

Approx. 50 mg/mL

[4]115]

Solubility in Ethanol

Approx. 100 mg/mL

Approx. 100 mg/mL

[4]

Solubility in DMF

Approx. 100 mg/mL

Approx. 100 mg/mL

[4]

Solubility in Water

Low

Approx. 1.6 mg/mL in
PBS (pH 7.2)

[4]

Storage Temperature

-20°C

-20°C

[4]

Long-term Stability

> 4 years (as solid)

> 4 years (as solid)

[4]

Experimental Protocol: Preparation of (+)-Catechin-
d3 Stock Solution

This protocol outlines the steps for preparing a 10 mg/mL stock solution of (+)-Catechin-d3 in

Dimethyl Sulfoxide (DMSO). This concentration is suitable for subsequent dilution to working

concentrations for a variety of experimental needs.

Materials

(+)-Catechin-d3 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., nitrogen or argon)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips
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e \ortex mixer

Procedure

» Equilibration: Before opening, allow the vial of (+)-Catechin-d3 to warm to room temperature
to prevent condensation of moisture on the compound.

e Weighing: Accurately weigh the desired amount of (+)-Catechin-d3 using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg
of the compound.

e Dissolution:

o Transfer the weighed (+)-Catechin-d3 to a sterile microcentrifuge tube or an amber glass
vial.

o Add the appropriate volume of anhydrous DMSO. For a 10 mg/mL solution, add 1 mL of
DMSO to 10 mg of the compound.

o Purge the headspace of the tube or vial with an inert gas (e.g., nitrogen or argon) to
minimize oxidation.[4]

o Tightly cap the tube or vial.

e Mixing: Vortex the solution until the (+)-Catechin-d3 is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

e Storage:
o For short-term storage (up to a few weeks), store the stock solution at 2-8°C.

o For long-term storage, aliquot the stock solution into smaller volumes in tightly sealed vials
and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions

To prepare working solutions, dilute the stock solution in the appropriate aqueous buffer or cell
culture medium immediately before use.[4] It is crucial to ensure that the final concentration of

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1158856?utm_src=pdf-body
https://www.benchchem.com/product/b1158856?utm_src=pdf-body
https://www.benchchem.com/product/b1158856?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/70940.pdf
https://www.benchchem.com/product/b1158856?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/70940.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

the organic solvent (e.g., DMSO) is low enough to not affect the biological system being
studied.[4]

Diagrams
Experimental Workflow

The following diagram illustrates the key steps in the preparation of a (+)-Catechin-d3 stock
solution.
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Caption: Workflow for preparing (+)-Catechin-d3 stock solution.

Logical Relationship of Components

This diagram shows the relationship between the compound, solvent, and resulting solutions.
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Caption: Components for (+)-Catechin-d3 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1158856#protocol-for-preparing-catechin-d3-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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